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Compound of Interest

Compound Name: 1,4-Diethylbenzene

Cat. No.: B043851 Get Quote

An In-depth Technical Guide to 1,4-
Diethylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Diethylbenzene, a significant

aromatic hydrocarbon. The document details its chemical identity, physicochemical properties,

a key synthetic protocol, and its role as a chemical intermediate.

Chemical Identity and Molecular Structure
1,4-Diethylbenzene is an organic compound consisting of a benzene ring substituted with two

ethyl groups at the para position.[1]

CAS Number: 105-05-5[2][3][4][5][6]

Molecular Formula: C₁₀H₁₄[2][7]

IUPAC Name: 1,4-diethylbenzene[2]

Synonyms: p-Diethylbenzene, Benzene, p-diethyl-, p-Ethylethylbenzene[2][3][5]

Molecular Weight: 134.22 g/mol [2][6][8]
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SMILES: CCC1=CC=C(C=C1)CC[2][8]

InChI Key: DSNHSQKRULAAEI-UHFFFAOYSA-N[2][7][8]

The molecular structure of 1,4-Diethylbenzene is characterized by a central benzene ring with

ethyl groups attached to the first and fourth carbon atoms. This para-substitution pattern

influences its chemical reactivity and physical properties.

Physicochemical Properties
The following table summarizes key quantitative data for 1,4-Diethylbenzene, providing a clear

reference for its physical and chemical characteristics.

Property Value Units Reference

Physical State Colorless liquid - [2][9][10]

Melting Point -42.83 °C [2]

Boiling Point 183.7 °C [2]

Density 0.8620 g/mL at 20 °C/4 °C [2]

Flash Point 55 °C [2]

Water Solubility 24.8 mg/L at 25 °C [2]

Vapor Pressure 1.03 mm Hg [2]

LogP (Octanol/Water

Partition Coefficient)
4.45 - [2]

Refractive Index 1.4967 at 20 °C/D [2]

Autoignition

Temperature
430 °C [2]

Experimental Protocol: Synthesis via Friedel-Crafts
Alkylation
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1,4-Diethylbenzene is commonly synthesized through the Friedel-Crafts alkylation of benzene

with ethylene.[8][9] This electrophilic aromatic substitution reaction is a cornerstone of industrial

organic synthesis. The use of shape-selective zeolite catalysts can favor the production of the

para isomer with high selectivity.[8]

Objective: To synthesize 1,4-Diethylbenzene by the alkylation of benzene with ethylene using

a Lewis acid catalyst.

Materials:

Benzene (C₆H₆)

Ethylene (C₂H₄)

Anhydrous Aluminum Chloride (AlCl₃) or a shape-selective zeolite catalyst

Anhydrous, non-polar solvent (e.g., carbon disulfide)

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution

Anhydrous magnesium sulfate (MgSO₄)

Distillation apparatus

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a

gas inlet tube, and a mechanical stirrer, add anhydrous aluminum chloride and the

anhydrous solvent. Cool the mixture in an ice bath.

Addition of Benzene: Slowly add benzene to the stirred suspension of the catalyst.

Introduction of Ethylene: Bubble ethylene gas through the reaction mixture at a controlled

rate. The reaction is exothermic and should be maintained at a low temperature to control

the rate of reaction and minimize side products.
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Reaction Monitoring: Monitor the progress of the reaction by techniques such as gas

chromatography (GC) to determine the consumption of benzene and the formation of

ethylbenzene and diethylbenzene isomers.

Quenching the Reaction: Once the desired conversion is achieved, slowly and carefully pour

the reaction mixture over crushed ice and dilute hydrochloric acid to decompose the

aluminum chloride catalyst.

Workup: Transfer the mixture to a separatory funnel. The organic layer is separated, washed

successively with water, saturated sodium bicarbonate solution, and again with water to

remove any acidic impurities.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter

to remove the drying agent and then remove the solvent by rotary evaporation.

Purification: The crude product, a mixture of ethylbenzene and diethylbenzene isomers, is

purified by fractional distillation to isolate 1,4-Diethylbenzene. The different boiling points of

the isomers allow for their separation.

Logical Workflow for Synthesis
The following diagram illustrates the logical steps involved in the synthesis of 1,4-
Diethylbenzene via the Friedel-Crafts alkylation of benzene.
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Caption: Workflow for the synthesis of 1,4-Diethylbenzene.
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Applications in Research and Development
1,4-Diethylbenzene serves as a crucial intermediate in the synthesis of various organic

compounds.[1][9] Its primary application is in the production of divinylbenzene (DVB) through

dehydrogenation.[8] DVB is a key cross-linking agent used in the manufacturing of polystyrene

and other polymers.[8] In the context of drug development and scientific research, the aromatic

core and reactive ethyl groups of 1,4-diethylbenzene make it a versatile starting material for

the synthesis of more complex molecules, including potential pharmaceutical precursors and

specialty polymers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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